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Compound of Interest

Compound Name:
5-Chloro-3-(2-

fluorophenyl)benzoic acid

CAS No.: 1214371-99-9

Cat. No.: B6340799

Get Quote

Technical Guide: 5-Chloro-3-(2-
fluorophenyl)benzoic acid
Safety, Handling, and Research Application Profile

Part 1: Executive Summary & Compound Identity
5-Chloro-3-(2-fluorophenyl)benzoic acid is a halogenated biaryl carboxylic acid used

primarily as a scaffold in medicinal chemistry. It serves as a key intermediate in the synthesis of

protein-protein interaction inhibitors and kinase inhibitors, leveraging the biaryl twist angle

induced by the ortho-fluorine to optimize ligand binding pockets.

Due to its specific substitution pattern, this compound is often a custom-synthesized building

block rather than a high-volume commodity chemical. This guide provides a safety and

handling framework based on Structure-Activity Relationship (SAR) data from analogous biaryl

benzoic acids.
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Chemical Identification
Property Detail

Chemical Name 5-Chloro-3-(2-fluorophenyl)benzoic acid

IUPAC Name
5-chloro-2'-fluoro-[1,1'-biphenyl]-3-carboxylic

acid

Molecular Formula C₁₃H₈ClFO₂

Molecular Weight 250.65 g/mol

Physical State Solid (Powder)

Solubility
DMSO, Methanol, Ethyl Acetate; Low solubility

in water.

pKa (Predicted) ~3.8 – 4.1 (Carboxylic acid moiety)

Part 2: Hazard Identification & Risk Assessment
(GHS)
As a halogenated benzoic acid derivative, this compound exhibits properties consistent with the

Skin/Eye/Respiratory Irritant class. While specific toxicological data may be limited for this

exact isomer, standard safety protocols for biaryl acids apply.

GHS Classification (Predicted)
Based on functional group analysis and analogs (e.g., 3-chlorobenzoic acid, biphenyl-4-

carboxylic acid):

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.
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Precautionary Statements:

P261: Avoid breathing dust/fume.[1][3]

P280: Wear protective gloves/eye protection/face protection.[2][3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[4]

Remove contact lenses if present and easy to do.[1][3] Continue rinsing.[3]

Critical Toxicology Insights
Biaryl Toxicity: Biphenyl derivatives can sometimes exhibit specific metabolic activation.

However, the presence of the carboxylic acid group generally facilitates rapid excretion via

glucuronidation, reducing the risk of bioaccumulation compared to neutral lipophilic biaryls.

Fluorine Effect: The ortho-fluorine atom increases metabolic stability of the phenyl ring but

does not typically introduce acute specific toxicity (unlike fluoroacetic acid derivatives).

Sensitization: No specific data exists; treat as a potential sensitizer until proven otherwise.

Part 3: Synthesis & Impurity Profile[5]
Understanding the synthesis is crucial for identifying potential impurities (e.g., heavy metals)

that affect downstream biological assays.

Primary Synthesis Route (Suzuki-Miyaura Coupling)
The most robust route involves the coupling of a 3,5-disubstituted benzoic acid precursor with a

boronic acid.

Workflow Diagram: Synthesis & Impurity Tracking
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Figure 1: Standard synthetic pathway via Suzuki coupling. Note the potential for Palladium (Pd)

carryover, which must be scavenged if the compound is intended for cellular assays.

Impurity Management
Palladium (Pd): If used in biological screening, Pd residues can yield false positives. Use

SiliaMetS® or similar scavengers to reduce Pd < 10 ppm.

Boronic Acid: Unreacted 2-fluorophenylboronic acid may co-precipitate. It is detectable via ¹H

NMR (distinct aromatic region shifts).[5]

Part 4: Safe Handling & Storage Protocols
Engineering Controls

Enclosure: Handle all solid weighing and transfers inside a certified Chemical Fume Hood.

Static Control: Dry organic powders can be electrostatically charged. Use anti-static

weighing boats and ground equipment if handling >100g.

Personal Protective Equipment (PPE) Matrix
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Task Respiratory Dermal (Gloves) Eye/Face

Weighing (<1g)
Fume Hood (No mask

needed)
Nitrile (0.11mm) Safety Glasses

Synthesis/Scale-up
N95/P100 (if outside

hood)
Double Nitrile or Butyl Chemical Goggles

Spill Cleanup P100 Half-mask
Nitrile + Tyvek

Sleeves
Goggles + Shield

Storage Conditions
Temperature: Ambient (15–25°C).

Environment: Store in a tightly sealed container. Hygroscopicity is low, but moisture can

promote clumping.

Incompatibility: Keep away from strong oxidizing agents and strong bases (forms salts).

Part 5: Emergency Response & Disposal
Self-Validating Protocol: In the event of exposure, the immediate response must neutralize the

specific interaction mechanism (acidic irritation).

First Aid Measures
Eye Contact: Immediate irrigation is critical. The carboxylic acid group can cause corneal

opacity if left untreated. Flush for 15 minutes lifting eyelids.

Skin Contact: Wash with soap and water.[1][3] Do not use organic solvents (ethanol/DMSO)

as they may increase transdermal absorption of the compound.

Inhalation: Move to fresh air. If wheezing occurs (acidic irritation of mucous membranes),

seek medical attention.

Fire Fighting
Media: Water spray, Carbon dioxide (CO₂), Dry chemical.
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Hazards: Emits toxic fumes under fire conditions: Hydrogen Chloride (HCl), Hydrogen

Fluoride (HF), Carbon Monoxide (CO).

Note: The presence of Fluorine necessitates full SCBA gear for firefighters to prevent HF

inhalation.

Waste Disposal[1][3]
Stream: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber (essential for HF/HCl neutralization).

Do NOT: Dispose of via sink or general trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6340799/docs#5-chloro-3-2-fluorophenyl-benzoic-
acid-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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